Cas no 52092-65-6 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI)
• CAS No: 52092-65-6
• MF: C₂₄H₃₀O₅
• MW: 398.492007732391
• CID: 374964
• PubChem ID: 104076
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI)
• 11,21-Didehydro-(9β,11β)-epoxy-21-(acetyloxy) Desoxymetasone
• 9beta,11beta-epoxy-21-hydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
• (9beta,11beta,16alpha)-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
• 52092-65-6
• SCHEMBL11325098
• DTXSID00966450
• NS00059673
• [2-oxo-2-[(1S,2S,10S,11S,13R,14S,15S,17S)-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]ethyl] acetate
• EINECS 257-657-3
• 16-Methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate

• Inchi： 1S/C24H30O5/c1-13-9-18-17-6-5-15-10-16(26)7-8-23(15,4)24(17)20(29-24)11-22(18,3)21(13)19(27)12-28-14(2)25/h7-8,10,13,17-18,20-21H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,20+,21-,22+,23+,24-/m1/s1
• InChI Key： JKRMOSPJNPCGSZ-QNAHPZDQSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@H](C(COC(C)=O)=O)[C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O

Computed Properties

• Exact Mass: 398.209
• Monoisotopic Mass: 398.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 540.6°Cat760mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.574

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives